{[3-(Tert-butyl)-4-methoxyphenyl]sulfonyl}cycloheptylamine

• Molecular Formula: C18H29NO3S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 3-tert-butyl-N-cycloheptyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H29NO3S/c1-18(2,3)16-13-15(11-12-17(16)22-4)23(20,21)19-14-9-7-5-6-8-10-14/h11-14,19H,5-10H2,1-4H3
• InChI Key: IWBRHGDEOJDJAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)S(=O)(=O)NC2CCCCCC2)OC

Description

{[3-(Tert-butyl)-4-methoxyphenyl]sulfonyl}cycloheptylamine: is a complex organic compound with a unique structure. Let’s break it down:

• The 3-(Tert-butyl)-4-methoxyphenyl group consists of a tert-butyl (tertiary butyl) substituent at the 3-position and a methoxy group at the 4-position on a phenyl ring.
• The sulfonyl group (SO₂) is attached to the cycloheptylamine moiety.

Preparation Methods

Synthesis:: The synthetic route for this compound involves several steps. One approach starts with tert-butylmagnesium chloride as the starting material. Here are the key steps:

Formation of tert-butylmagnesium chloride: React tert-butyl chloride with magnesium metal to form tert-butylmagnesium chloride.

Reaction with sulfur dioxide (SO₂): tert-Butylmagnesium chloride reacts with SO₂ to yield tert-butylsulfinyl chloride.

Sulfonamide formation: tert-Butylsulfinyl chloride reacts with primary or secondary amines to form tert-butylsulfinamides.

Oxidation: Oxidation of tert-butylsulfinamides leads to base-stable tert-butylsulfonamides.

Industrial Production:: The industrial production methods may vary, but they typically involve scaled-up versions of the synthetic steps mentioned above.

Chemical Reactions Analysis

Reactions::

Oxidation: tert-Butylsulfonamides can undergo oxidation reactions.

Substitution: The compound can participate in nucleophilic substitution reactions.

Other transformations: tert-Butylsulfonamides may react with various reagents to form new compounds.

Common Reagents and Conditions::

Oxidizing agents: Examples include hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Nucleophiles: Primary and secondary amines.

Base: Used during the oxidation step.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: It might have potential therapeutic effects due to its unique structure.

Chemistry: Researchers explore its reactivity and use it as a building block for other compounds.

Industry: It could serve as a precursor for specialized materials.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing biological processes.

Comparison with Similar Compounds

. Further exploration may reveal additional similar compounds.